Cas no 2034478-60-7 (2-[4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenoxy]acetamide)
2-[4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenoxy]acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-[3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl]sulfonylphenoxy]acetamide
- 2-(4-((3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)sulfonyl)phenoxy)acetamide
- 2-[4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenoxy]acetamide
-
- Inchi: 1S/C17H20N4O5S/c1-12-2-7-17(20-19-12)26-14-8-9-21(10-14)27(23,24)15-5-3-13(4-6-15)25-11-16(18)22/h2-7,14H,8-11H2,1H3,(H2,18,22)
- InChI Key: VPRVSQNNOPZWKW-UHFFFAOYSA-N
- SMILES: S(C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])C(N([H])[H])=O)(N1C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C([H])=C([H])C(C([H])([H])[H])=NN=1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 603
- XLogP3: 0.5
- Topological Polar Surface Area: 133
2-[4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenoxy]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6489-1151-2μmol |
2-[4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenoxy]acetamide |
2034478-60-7 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6489-1151-5μmol |
2-[4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenoxy]acetamide |
2034478-60-7 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6489-1151-10μmol |
2-[4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenoxy]acetamide |
2034478-60-7 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6489-1151-20μmol |
2-[4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenoxy]acetamide |
2034478-60-7 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6489-1151-1mg |
2-[4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenoxy]acetamide |
2034478-60-7 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6489-1151-2mg |
2-[4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenoxy]acetamide |
2034478-60-7 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6489-1151-3mg |
2-[4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenoxy]acetamide |
2034478-60-7 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6489-1151-4mg |
2-[4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenoxy]acetamide |
2034478-60-7 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6489-1151-5mg |
2-[4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenoxy]acetamide |
2034478-60-7 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6489-1151-10mg |
2-[4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenoxy]acetamide |
2034478-60-7 | 10mg |
$79.0 | 2023-09-08 |
2-[4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenoxy]acetamide Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 2-[4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenoxy]acetamide
Research Brief on 2-[4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenoxy]acetamide (CAS: 2034478-60-7)
In recent years, the compound 2-[4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenoxy]acetamide (CAS: 2034478-60-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief provides an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.
The synthesis of 2-[4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenoxy]acetamide involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the synthetic pathway to improve yield and purity. Notably, the incorporation of the 6-methylpyridazin-3-yl moiety and the pyrrolidin-1-yl sulfonyl group has been identified as critical for the compound's bioactivity. Researchers have also explored various derivatives to enhance its pharmacological properties.
Mechanistic studies have revealed that 2-[4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenoxy]acetamide exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. In vitro and in vivo experiments have demonstrated its ability to modulate key signaling cascades, such as the NF-κB and MAPK pathways, which are implicated in a range of diseases. These findings suggest that the compound could serve as a valuable scaffold for the development of novel therapeutics.
Recent preclinical evaluations have further highlighted the therapeutic potential of 2-[4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenoxy]acetamide. In animal models of chronic inflammation and cancer, the compound has shown significant efficacy in reducing disease progression with minimal adverse effects. Pharmacokinetic studies indicate favorable bioavailability and tissue distribution, supporting its potential for clinical translation. However, further optimization is required to address challenges related to metabolic stability and drug-drug interactions.
In conclusion, 2-[4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenoxy]acetamide represents a promising candidate for drug development, with its unique chemical structure and multifaceted biological activities. Ongoing research aims to elucidate its full therapeutic potential and overcome existing limitations. The compound's ability to target critical disease pathways positions it as a valuable asset in the quest for innovative treatments in chemical biology and medicine.
2034478-60-7 (2-[4-({3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenoxy]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)